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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the real-world effectiveness of Stiolto
Respimat (tiotropium/olodaterol) against other leading therapies for Chronic Obstructive
Pulmonary Disease (COPD). The following sections present quantitative data from key clinical
trials and real-world studies, detailed experimental protocols, and visualizations of treatment
comparisons and study workflows to support evidence-based decision-making in respiratory
drug development.

Comparative Efficacy and Safety: Quantitative Data
Summary

The following tables summarize the key efficacy and patient-reported outcomes from head-to-
head and comparative studies involving Stiolto Respimat.

Table 1: Reduction in COPD Exacerbations
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Comparison

Study

Annualized Rate of Time to First

Moderate-to-Severe Moderate-to-Severe

Exacerbations Exacerbation

Stiolto Respimat vs.
Umeclidinium/Vilanter

ol

Taiwanese Real-World
Cohort Study[1][2][3]

[4]

Stiolto: 0.19;
Umeclidinium/Vilanter
ol: 0.17 (p > 0.05)

Comparable between
groups[1][2][3][4]

Stiolto Respimat vs.
Indacaterol/Glycopyrr

onium

Taiwanese Real-World
Cohort Study[1][2][3]

[4]

Stiolto: 0.19;
Indacaterol/Glycopyrr
onium: 0.38 (p < 0.05)

[1112](31[4]

Comparable between
groups[1][2][3][4]

Stiolto Respimat vs.
Triple Therapy
(LAMA/LABA/ICS)

AIRWISE Trial[1][5][6]

o No statistically
No statistically o
o ) significant
significant difference )
difference[1]

Stiolto Respimat vs.

Tiotropium

DYNAGITO Trial[7]

Stiolto: 7% relative
risk reduction
=0.049, not meetin
(p 3 g N/A
pre-specified
significance level of

0.01)[7]

Table 2: Lung Function Improvement (FEV1)
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Comparison

Study

Change from Baseline in
Trough FEV1

Stiolto Respimat vs.

Umeclidinium/Vilanterol

NCT02799784[8][9][10][11]

Stiolto: 128 mL;
Umeclidinium/Vilanterol: 180
mL (p < 0.001)[8][9][11]

Stiolto Respimat vs. Tiotropium

TONADO & OTEMTO (Pooled
Analysis)[12][13][14][15][16]

Significantly greater
improvement with Stiolto
Respimat[12][13][14][15][16]

Stiolto Respimat vs. Olodaterol

TONADO & OTEMTO (Pooled
Analysis)[12][13][14][15]

Significantly greater
improvement with Stiolto
Respimat[12][13][14][15]

Stiolto Respimat vs. Placebo

OTEMTO Trials[7][13][14][17]

Statistically significant
improvement with Stiolto
Respimat[7][13][14][17]

Table 3: Patient-Reported Outcomes

Comparison

Study

St. George's
Respiratory
Questionnaire

Transition Dyspnea
Index (TDI) Focal
Score

(SGRQ) Total Score

Stiolto Respimat vs.

Tiotropium

TONADO & OTEMTO
(Pooled Analysis)[12]
[13][14][15][16]

Significantly greater
improvement with
Stiolto Respimat[12]
[13][14][15][16]

Significantly greater
improvement with
Stiolto Respimat[12]
[13][14][15]

Stiolto Respimat vs.

Olodaterol

TONADO & OTEMTO
(Pooled Analysis)[12]
[13][14][15]

Significantly greater
improvement with
Stiolto Respimat[12]
[13][14][15]

Significantly greater
improvement with
Stiolto Respimat[12]
[13][14][15]

Stiolto Respimat vs.

OTEMTO Trials[7][13]

Clinically meaningful

improvement with

Clinically meaningful

improvement with

Placebo [14][17] Stiolto Respimat[7] Stiolto Respimat[13]
[13][14][17] [14][17]
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Experimental Protocols of Key Comparative Studies

Detailed methodologies for the pivotal trials are outlined below to provide a deeper
understanding of the evidence base.

Taiwanese Real-World Cohort Study: Stiolto Respimat
vs. Umeclidinium/Vilanterol and
Indacaterol/Glycopyrronium

» Study Design: A multicenter, retrospective cohort study evaluating 1-year outcomes.[2][3][4]

o Patient Population: Patients with symptomatic COPD who were initiated on a fixed-dose
LAMA/LABA combination therapy.[2][3][4] Propensity score matching (PSM) was utilized to
balance baseline characteristics among the treatment groups.[2][3][4]

* Interventions:
o Stiolto Respimat (tiotropium/olodaterol)
o Umeclidinium/Vilanterol
o Indacaterol/Glycopyrronium
e Outcome Measures:
o Primary: Time to first moderate-to-severe COPD exacerbation.[2][3][4]

o Secondary: Annualized rate of moderate-to-severe exacerbations, changes in COPD
Assessment Test (CAT) and modified Medical Research Council (MMRC) scores.[2][3][4]

 Statistical Analysis: Kaplan-Meier analysis for time-to-event outcomes and appropriate
statistical tests for comparing annualized rates and changes in symptom scores.[2][3][4]

NCT02799784: Head-to-Head Trial of Stiolto Respimat
vs. Umeclidinium/Vilanterol
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o Study Design: A randomized, open-label, two-period crossover study with an 8-week
treatment period and a 3-week washout period.[8][9][10][11]

o Patient Population: Symptomatic COPD patients (modified Medical Research Council
[MMRC] dyspnea score >2) not receiving inhaled corticosteroid (ICS) therapy.[8][9][10][11]

¢ Interventions:

o Stiolto Respimat (tiotropium/olodaterol 5/5 mcg) administered via the Respimat inhaler.
[B191[10][11]

o Anoro Ellipta (umeclidinium/vilanterol 62.5/25 mcg) administered via the Ellipta inhaler.[8]
[O1[10][11]

e Qutcome Measures:

o Primary: Change from baseline in trough Forced Expiratory Volume in 1 second (FEV1) at
week 8, with a non-inferiority margin of -50 mL.[8][9][11]

o Secondary: Proportion of FEV1 responders (=100 mL improvement), rescue medication
use, and patient-rated ease of inhaler use.[8][10]

 Statistical Analysis: Analysis of covariance (ANCOVA) was used to compare the treatment
effects on the primary endpoint.[9][11]

AIRWISE Trial (NCT03265145): Stiolto Respimat vs.
Triple Therapy (LAMA/LABAIICS)

o Study Design: A 12-month, randomized, pragmatic clinical trial conducted in a real-world
setting.[1][5][6]

» Patient Population: Patients with COPD not adequately controlled on their current
maintenance therapy.[5]

¢ Interventions:

o Stiolto Respimat (tiotropium/olodaterol).[1][5]
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o Any commercially available open or fixed-dose triple therapy (LAMA/LABA/ICS).[1][5]

¢ Outcome Measures:

o Primary: Time to first moderate or severe COPD exacerbation.[1] A moderate exacerbation
was defined as requiring treatment with systemic corticosteroids and/or antibiotics, while a
severe exacerbation required hospitalization or an emergency room visit.[1]

o Secondary: Annual rate of moderate or severe exacerbations, time to first severe
exacerbation, and annual rate of severe exacerbations.[1]

 Statistical Analysis: A negative binomial model was used to analyze the annual rate of
exacerbations, with treatment, baseline ICS use, and logarithm of observational time as
covariates.[1] Kaplan-Meier curves were used to analyze time-to-event data.[1]

Visualizations: Workflows and Logical Relationships

The following diagrams, generated using Graphviz (DOT language), illustrate the experimental
workflow of a key comparative study and the logical relationship of treatment comparisons.
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Screening & Randomization

Symptomatic COPD Patients
(mMRC = 2, no ICS)

Randomization

\/

Treatment Periods (8 weeks each)

Group A: Stiolto Respimat Group B: Umeclidinium/Vilanterol

Crossover Treatment

Group A: Umeclidinium/Vilanterol Group B: Stiolto Respimat

Outcome Assessment

Primary Endpoint:
Change in Trough FEV1 at Week 8

Secondary Endpoints:
FEV1 Responders, Rescue Medication Use
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Comparator Therapies

Anoro Ellipta
vs. (FEV1) [2, 8, 12] - (Umeclidinium/Vilanterol)

Utibron Neohaler
vs. (Exacerbations) [1, 3, 5, 6] (Indacaterol/Glycopyrronium)

Stiolto Respimat

(Tiotropium/Olodaterol) vs. (Exacerbations) [1]

Triple Therapy
- (LAMA/LABAJ/ICS)

vs. (Multiple Outcomes) [4, 10, 15, 16, 19, 23]

T Tiotropium
(Monotherapy)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. ClinicalTrials.gov [clinicaltrials.gov]

e 2. Comparing Clinical Outcomes of Tiotropium/Olodaterol, Umeclidinium/Vilanterol, and
Indacaterol/Glycopyrronium Fixed-Dose Combination Therapy in Patients with Chronic
Obstructive Pulmonary Disease in Taiwan: A Multicenter Cohort Study - PMC
[pmc.ncbi.nim.nih.gov]

¢ 3. Comparing Clinical Outcomes of Tiotropium/Olodaterol, Umeclidinium/Vilanterol, and
Indacaterol/Glycopyrronium Fixed-Dose Combination Therapy in Patients with Chronic

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1257873/docs?utm_src=pdf-body-img#stiolto-respimat-a-comparative-analysis-of-real-world-effectiveness-for-copd
https://www.benchchem.com/product/b1257873?utm_src=pdf-custom-synthesis#bc-rfq
https://clinicaltrials.gov/study/NCT03265145
https://pmc.ncbi.nlm.nih.gov/articles/PMC9058003/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9058003/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9058003/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9058003/
https://pubmed.ncbi.nlm.nih.gov/35510163/
https://pubmed.ncbi.nlm.nih.gov/35510163/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Obstructive Pulmonary Disease in Taiwan: A Multicenter Cohort Study - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ 4. tandfonline.com [tandfonline.com]

¢ 5. Assessment In a Real World Setting of the Effect of Inhaled Steroid-based Triple Therapy
Versus the Combination of Tiotropium and Olodaterol on Reducing Chronic Obstructive
Pulmonary Disease (COPD) Exacerbations [AIRWISE] [ctv.veeva.com]

e 6. hcplive.com [heplive.com]
e 7. Pardon Our Interruption [pro.boehringer-ingelheim.com]
¢ 8. thorax.bmj.com [thorax.bmj.com]

¢ 9. Comparative Efficacy of Once-Daily Umeclidinium/Vilanterol and Tiotropium/Olodaterol
Therapy in Symptomatic Chronic Obstructive Pulmonary Disease: A Randomized Study -
PubMed [pubmed.nchi.nlm.nih.gov]

¢ 10. Umeclidinium/Vilanterol Versus Tiotropium/Olodaterol in Maintenance-Naive Patients
with Moderate Symptomatic Chronic Obstructive Pulmonary Disease: A Post Hoc Analysis -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 11. researchgate.net [researchgate.net]

e 12. Effect of tiotropium and olodaterol on symptoms and patient-reported outcomes in
patients with COPD: results from four randomised, double-blind studies - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ 13. New Sub-Analyses Presented for STIOLTO RESPIMAT Across a Range of COPD
Patient-Reported Outcomes Measures [prnewswire.com]

e 14. copdnewstoday.com [copdnewstoday.com]
e 15. firstwordpharma.com [firstwordpharma.com]

¢ 16. Benefits of Tiotropium/Olodaterol Compared with Tiotropium in Patients with COPD
Receiving only LAMA at Baseline: Pooled Analysis of the TONADO® and OTEMTO®
Studies - PMC [pmc.ncbi.nim.nih.gov]

e 17. firstwordpharma.com [firstwordpharma.com]

¢ To cite this document: BenchChem. [Stiolto Respimat: A Comparative Analysis of Real-World
Effectiveness for COPD]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1257873/docs#stiolto-respimat-a-comparative-
analysis-of-real-world-effectiveness-for-copd]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/35510163/
https://pubmed.ncbi.nlm.nih.gov/35510163/
https://www.tandfonline.com/doi/abs/10.2147/COPD.S353799
https://ctv.veeva.com/study/assessment-in-a-real-world-setting-of-the-effect-of-inhaled-steroid-based-triple-therapy-versus-the
https://ctv.veeva.com/study/assessment-in-a-real-world-setting-of-the-effect-of-inhaled-steroid-based-triple-therapy-versus-the
https://ctv.veeva.com/study/assessment-in-a-real-world-setting-of-the-effect-of-inhaled-steroid-based-triple-therapy-versus-the
https://www.hcplive.com/view/realworld-copd-trial-examines-triplecombination-therapies
https://pro.boehringer-ingelheim.com/us/products/stiolto/clinical-efficacy
https://thorax.bmj.com/content/72/Suppl_3/A232.2
https://pubmed.ncbi.nlm.nih.gov/29094315/
https://pubmed.ncbi.nlm.nih.gov/29094315/
https://pubmed.ncbi.nlm.nih.gov/29094315/
https://pubmed.ncbi.nlm.nih.gov/32026389/
https://pubmed.ncbi.nlm.nih.gov/32026389/
https://pubmed.ncbi.nlm.nih.gov/32026389/
https://www.researchgate.net/publication/320773942_Comparative_Efficacy_of_Once-Daily_UmeclidiniumVilanterol_and_TiotropiumOlodaterol_Therapy_in_Symptomatic_Chronic_Obstructive_Pulmonary_Disease_A_Randomized_Study
https://pubmed.ncbi.nlm.nih.gov/28154373/
https://pubmed.ncbi.nlm.nih.gov/28154373/
https://pubmed.ncbi.nlm.nih.gov/28154373/
https://www.prnewswire.com/news-releases/new-sub-analyses-presented-for-stiolto-respimat-across-a-range-of-copd-patient-reported-outcomes-measures-300166816.html
https://www.prnewswire.com/news-releases/new-sub-analyses-presented-for-stiolto-respimat-across-a-range-of-copd-patient-reported-outcomes-measures-300166816.html
https://copdnewstoday.com/news/stiolto-respimat-effective-therapy-adult-copd-patients/
https://firstwordpharma.com/story/3189736
https://pmc.ncbi.nlm.nih.gov/articles/PMC7370969/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7370969/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7370969/
https://firstwordpharma.com/story/2960275
https://www.benchchem.com/product/b1257873/docs#stiolto-respimat-a-comparative-analysis-of-real-world-effectiveness-for-copd
https://www.benchchem.com/product/b1257873/docs#stiolto-respimat-a-comparative-analysis-of-real-world-effectiveness-for-copd
https://www.benchchem.com/product/b1257873/docs#stiolto-respimat-a-comparative-analysis-of-real-world-effectiveness-for-copd
https://www.benchchem.com/product/b1257873/docs#stiolto-respimat-a-comparative-analysis-of-real-world-effectiveness-for-copd
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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